Cas no 811803-25-5 (1-(4-Aminophenyl)cyclobutanecarbonitrile)

• Product Name: 1-(4-Aminophenyl)cyclobutanecarbonitrile
• CAS No: 811803-25-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD16622256
• CID: 1072919
• PubChem ID: 21906962
• Update Time: 2025-10-28

1-(4-Aminophenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)cyclobutanecarbonitrile
• 1-(4-amino-phenyl)-cyclobutanecarbonitrile
• CS-0455971
• TS-02353
• A916805
• AKOS025403862
• 1-(4-aminophenyl)cyclobutane-carbonitrile
• SCHEMBL2268723
• HUTJERLCYVJZPZ-UHFFFAOYSA-N
• 1-(4-aminophenyl)cyclobutane-1-carbonitrile
• MFCD16622256
• Cyclobutanecarbonitrile, 1-(4-aminophenyl)-
• SB16462
• SY225540
• 811803-25-5
• DB-345274

• MDL： MFCD16622256
• Inchi： 1S/C11H12N2/c12-8-11(6-1-7-11)9-2-4-10(13)5-3-9/h2-5H,1,6-7,13H2
• InChI Key： HUTJERLCYVJZPZ-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC(=CC=2)N)CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-(4-Aminophenyl)cyclobutanecarbonitrile

Comprehensive Analysis of 1-(4-Aminophenyl)cyclobutanecarbonitrile (CAS No. 811803-25-5): Properties, Applications, and Industry Trends

1-(4-Aminophenyl)cyclobutanecarbonitrile (CAS No. 811803-25-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This nitrile-functionalized cyclobutane derivative features a unique 4-aminophenyl moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines the rigidity of a cyclobutane ring with the reactivity of both amine and nitrile groups, enabling diverse chemical transformations under controlled conditions.

Recent studies highlight the compound's potential in developing novel small-molecule therapeutics, particularly in targeting protein-protein interactions. The cyclobutanecarbonitrile scaffold has shown promise in medicinal chemistry due to its balanced lipophilicity and metabolic stability. Researchers are exploring its use in creating kinase inhibitors and GPCR modulators, addressing current demands for precision medicine solutions. The 4-aminophenyl group further allows conjugation with fluorescent tags, making 811803-25-5 valuable in biochemical probe development.

From a synthetic chemistry perspective, 1-(4-Aminophenyl)cyclobutanecarbonitrile serves as a key building block for heterocyclic compounds. Its nitrile group can undergo cycloaddition reactions to form pyrazoles and triazoles – structural motifs prevalent in agrochemicals and electronic materials. Industry reports indicate growing interest in such high-value intermediates for OLED manufacturing, where the compound's planar aromatic system enhances charge transport properties.

Environmental and regulatory considerations position CAS 811803-25-5 favorably compared to traditional aromatic amines. The cyclobutane core reduces potential toxicity concerns while maintaining reactivity, aligning with green chemistry principles. Analytical methods like HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting stringent quality standards for research applications.

Market analysis reveals increasing procurement of 1-(4-Aminophenyl)cyclobutanecarbonitrile by contract research organizations (CROs) specializing in drug discovery. The compound's compatibility with microwave-assisted synthesis and flow chemistry systems addresses industry needs for accelerated development cycles. Patent landscapes show its incorporation in proteolysis-targeting chimeras (PROTACs), reflecting cutting-edge applications in targeted protein degradation therapies.

Storage and handling protocols for 811803-25-5 emphasize protection from light and moisture to preserve the amine functionality. Technical datasheets recommend inert atmosphere storage below -20°C for long-term stability. These precautions ensure optimal performance in cross-coupling reactions such as Buchwald-Hartwig aminations, where the compound's aryl amine group demonstrates excellent reactivity with palladium catalysts.

Future research directions may explore the compound's potential in covalent inhibitor design through selective modification of its cyano group. Computational studies suggest the cyclobutane ring strain could be leveraged to develop novel bioisosteres for flat aromatic systems. As the pharmaceutical industry shifts toward three-dimensional molecular architectures, 1-(4-Aminophenyl)cyclobutanecarbonitrile offers strategic advantages in lead optimization programs.

Quality control specifications for CAS 811803-25-5 typically include residual solvent analysis by GC-MS and heavy metal screening. Reputable suppliers provide comprehensive spectroscopic data (IR, 1H/13C NMR) and chromatographic purity certificates. These documentation practices support compliance with ICH guidelines for pharmaceutical intermediates, facilitating regulatory submissions in global markets.